Cas no 2229622-14-2 (methyl 2-hydroxy-2-1-(1,3-oxazol-5-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(1,3-oxazol-5-yl)cyclopropylacetate
• CAS No: 2229622-14-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6551123
• PubChem ID: 165670367
• Update Time: 2025-07-02

methyl 2-hydroxy-2-1-(1,3-oxazol-5-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(1,3-oxazol-5-yl)cyclopropylacetate
• EN300-1781702
• 2229622-14-2
• methyl 2-hydroxy-2-[1-(1,3-oxazol-5-yl)cyclopropyl]acetate

• Inchi： 1S/C9H11NO4/c1-13-8(12)7(11)9(2-3-9)6-4-10-5-14-6/h4-5,7,11H,2-3H2,1H3
• InChI Key： VXSZSYCWICJUII-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2=CN=CO2)CC1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-hydroxy-2-1-(1,3-oxazol-5-yl)cyclopropylacetate

Comprehensive Overview of Methyl 2-hydroxy-2-[1-(1,3-oxazol-5-yl)cyclopropyl]acetate (CAS No. 2229622-14-2)

In the realm of synthetic organic chemistry, methyl 2-hydroxy-2-[1-(1,3-oxazol-5-yl)cyclopropyl]acetate (CAS No. 2229622-14-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by the presence of a hydroxyacetate moiety and a 1,3-oxazol-5-yl substituted cyclopropane ring, offers a versatile scaffold for pharmaceutical and agrochemical research. Its molecular architecture combines the rigidity of a cyclopropyl group with the heterocyclic diversity of an oxazole, making it a valuable intermediate in drug discovery.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled research into derivatives like methyl 2-hydroxy-2-[1-(1,3-oxazol-5-yl)cyclopropyl]acetate. Recent studies highlight its role as a precursor in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The hydroxyacetate functionality enables further derivatization, while the oxazole ring contributes to enhanced bioavailability—a key consideration in modern drug design. Researchers are also exploring its utility in crop protection formulations, where its structural motifs may impart resistance to degradation.

From a synthetic perspective, the preparation of CAS No. 2229622-14-2 often involves [1,3]-dipolar cycloaddition strategies to construct the oxazole core, followed by stereoselective introduction of the hydroxyacetate group. Advanced techniques like flow chemistry have been employed to optimize yields, addressing industrial-scale production challenges. Analytical characterization typically combines NMR spectroscopy and high-resolution mass spectrometry to confirm the regioisomeric purity—a critical quality parameter given the compound’s potential use in GMP-compliant applications.

Environmental and regulatory aspects of methyl 2-hydroxy-2-[1-(1,3-oxazol-5-yl)cyclopropyl]acetate align with green chemistry principles. Its moderate polarity reduces bioaccumulation risks, while the absence of persistent toxicophores complies with REACH and FDA guidelines. These attributes make it preferable over traditional halogenated analogs in sustainable synthesis initiatives—a trending topic in both academic publications and patent filings.

Market analysts note increasing patent activity around CAS No. 2229622-14-2, particularly in biocatalysis and asymmetric synthesis applications. The compound’s chiral center offers opportunities for developing enantioselective catalysts, a hot topic in organocatalysis research. Furthermore, its compatibility with click chemistry protocols positions it as a building block for proteolysis-targeting chimeras (PROTACs)—an area garnering attention in oncology drug development.

Future directions for this compound may involve exploration in metal-organic frameworks (MOFs) as a functional linker or investigations into its photophysical properties for material science applications. The convergence of these multidisciplinary applications underscores why methyl 2-hydroxy-2-[1-(1,3-oxazol-5-yl)cyclopropyl]acetate remains a focal point in contemporary chemical innovation.